Cas no 1252876-22-4 (2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1252876-22-4
• MF: C₂₀H₂₃N₃O₂S₂
• MW: 401.545521974564
• CID: 5459754
• Update Time: 2025-05-30

2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• STL028797
• 2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-[(3,4-Dihydro-4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C20H23N3O2S2/c1-5-7-23-19(25)18-15(6-8-26-18)21-20(23)27-11-16(24)22-17-13(3)9-12(2)10-14(17)4/h6,8-10H,5,7,11H2,1-4H3,(H,22,24)
• InChI Key： MSYMBLJBWUNAOD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C(C)=CC(C)=CC=1C)=O)C1=NC2C=CSC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 586
• XLogP3: 4.7
• Topological Polar Surface Area: 115

Additional information on 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1252876-22-4): A Comprehensive Overview

2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1252876-22-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the thieno[3,2-d]pyrimidin-4-one core and the 2,4,6-trimethylphenyl acetamide moiety, make it a promising candidate for various applications in drug discovery and development.

The CAS No. 1252876-22-4 compound is particularly notable for its potential role in targeting specific enzymes or receptors involved in disease pathways. Researchers have explored its utility in the development of kinase inhibitors, which are crucial in treating conditions such as cancer and inflammatory diseases. The sulfanyl linkage in the molecule enhances its binding affinity, while the propyl group contributes to its pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, the demand for thienopyrimidine-based compounds like 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide has surged due to their versatility in medicinal chemistry. This compound is often discussed in the context of small molecule drug discovery, a hot topic in the pharmaceutical industry. Its structural complexity and potential therapeutic applications align with current trends in precision medicine and targeted therapy.

From a synthetic perspective, the preparation of CAS No. 1252876-22-4 involves multi-step organic reactions, including cyclization and sulfanylation processes. The compound's purity and yield are critical factors for its successful application in research. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this molecule and ensure its quality.

The 2,4,6-trimethylphenyl group in the compound's structure is particularly interesting because it can influence the molecule's interaction with biological targets. This moiety is often associated with improved lipophilicity and membrane permeability, which are essential for drug-like properties. Researchers are also investigating the potential of this compound in structure-activity relationship (SAR) studies to optimize its efficacy and safety profile.

In the context of SEO optimization, this compound is frequently searched under terms like "thienopyrimidine derivatives in drug discovery", "CAS 1252876-22-4 applications", and "sulfanyl acetamide compounds". These keywords reflect the growing interest in specialty chemicals for pharmaceutical research. By addressing these search queries, this article aims to provide valuable insights for scientists, researchers, and industry professionals.

Another area of interest is the compound's potential role in cancer research. Given the rising global burden of cancer, there is a pressing need for novel therapeutic agents. The thieno[3,2-d]pyrimidin-4-one scaffold has been linked to anti-proliferative effects in preclinical studies, making CAS No. 1252876-22-4 a subject of ongoing investigation. Its mechanism of action may involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in tumors.

Beyond oncology, this compound may also have applications in neurodegenerative diseases and autoimmune disorders. The ability of thienopyrimidine derivatives to modulate enzyme activity makes them attractive candidates for addressing complex diseases with unmet medical needs. For instance, researchers are exploring their potential in Alzheimer's disease and multiple sclerosis, where targeted therapies are highly sought after.

The market for high-value chemical intermediates like 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is expected to grow significantly in the coming years. Pharmaceutical companies and contract research organizations (CROs) are increasingly investing in the development of such compounds to expand their drug pipelines. This trend is driven by the demand for innovative therapies and the need to address drug resistance in various diseases.

In summary, 2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1252876-22-4) represents a fascinating area of research with broad implications for drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable tool for scientists exploring new treatment modalities. As the field of medicinal chemistry continues to evolve, compounds like this will play a pivotal role in shaping the future of healthcare.